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Compound of Interest

Compound Name: Chloroiodoacetic acid

Cat. No.: B141544

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for informational purposes only.
Chloroiodoacetic acid is a hazardous chemical and should only be handled by trained
professionals in a controlled laboratory setting. Always consult the most current Safety Data
Sheet (SDS) from your supplier before use and adhere to all institutional and regulatory safety
protocols.

Executive Summary

Chloroiodoacetic acid (CIAA) is a halogenated acetic acid that, like other haloacetic acids
(HAAS), is of interest to researchers in various fields. It is also known to form as a disinfection
byproduct in drinking water.[1][2] Due to its chemical structure, CIAA is expected to be a
reactive and potentially toxic compound. This guide provides a comprehensive overview of the
available safety, handling, and toxicity information for chloroiodoacetic acid. It is important to
note that while data for many haloacetic acids are available, specific toxicological data for
chloroiodoacetic acid are limited. Therefore, this guide also draws upon information from the
closely related and well-studied monochloroacetic acid (MCA) to provide a more complete,
albeit extrapolated, safety profile. All personnel handling this compound must be thoroughly
trained on its potential hazards and the necessary safety precautions.

Physical and Chemical Properties
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A summary of the known physical and chemical properties of chloroiodoacetic acid is
presented in Table 1. Understanding these properties is crucial for safe handling and storage.

Table 1: Physical and Chemical Properties of Chloroiodoacetic Acid

Property Value Reference
Chemical Formula C2H2CIIO2 [3]
Molecular Weight 220.39 g/mol [3114]
CAS Number 53715-09-6 [3]
Not explicitly stated for CIAA;
Appearance related haloacetic acids are
often crystalline solids.[5]
Solubility Soluble in water.[6]
XLogP3-AA 1.2 [4]
Hydrogen Bond Donor Count 1 [4]
Hydrogen Bond Acceptor
C:;untg p 2 )
Rotatable Bond Count 1 [4]
Exact Mass 219.87880 Da [4]
Topological Polar Surface Area  37.3 A2 [4]

Toxicity Information

The toxicity of chloroiodoacetic acid has not been as extensively studied as other haloacetic
acids. However, the available data, along with information from related compounds, indicate
that it should be treated as a toxic substance.

Acute Toxicity

Limited specific acute toxicity data is available for chloroiodoacetic acid. One study reported
its cytotoxicity in Chinese hamster ovary (CHO) cells. For a more comprehensive
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understanding of potential acute hazards, data for the related compound, monochloroacetic
acid (MCA), is provided for comparison.

Table 2: Acute Toxicity Data

Species/Sy Route of

Compound Test Value Reference
stem Exposure
Chinese
Chloroiodoac Hamster ]
] ] LCso In vitro 3.04x104*M [7]
etic Acid Ovary (CHO)
cells
Monochloroa 55-90.4
) ) LDso Rat Oral [41[8]
cetic Acid mg/kg
Monochloroa )
] ] LDso Rabbit Dermal 250 mg/kg [1]
cetic Acid
Monochloroa
) ) LDso Rat Dermal 305 mg/kg [4]
cetic Acid
Monochloroa Inhalation >1.268 - 180
_ . LCso Rat ] [1][4]18]
cetic Acid (dust/mist) mg/m3 (4h)

Genotoxicity, Carcinogenicity, and Reproductive Toxicity

There is limited specific information on the genotoxicity, carcinogenicity, and reproductive
toxicity of chloroiodoacetic acid. However, haloacetic acids as a class have been the subject
of study, with some showing mutagenic or carcinogenic potential.

» Genotoxicity: Some haloacetic acids have shown mutagenic activity in in-vitro tests like the
Ames fluctuation test.[9] Dichloroacetic acid and dibromoacetic acid have been shown to
induce primary DNA damage in the SOS chromotest.[9]

» Carcinogenicity: The National Toxicology Program has evaluated haloacetic acids found as
water disinfection byproducts.[10] While there is no specific classification for
chloroiodoacetic acid, some other haloacetic acids are considered potential carcinogens.
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[2][11] For monochloroacetic acid, it is not classified as a carcinogen by IARC, NTP, or
ACGIH.[5][8]

o Reproductive Toxicity: There is no specific data available for the reproductive toxicity of
chloroiodoacetic acid. Monochloroacetic acid is not classified as a reproductive toxicant.[4]
[12]

Occupational Exposure Limits

Specific occupational exposure limits for chloroiodoacetic acid have not been established. In
the absence of specific limits, the exposure limits for monochloroacetic acid should be
considered as a conservative guide.

Table 3: Occupational Exposure Limits for Monochloroacetic Acid (as a surrogate)

Organization Limit Value Reference
ACGIH TLV-TWA 0.5 ppm [1]
No specific limit
NIOSH _ - [13]
established

No specific PEL

OSHA _ - [14]
established

Switzerland (SUVA) MAK 2 mg/m3 (TWA) [4]

Switzerland (SUVA) STEL 4 mg/m3 [4]

Handling and Storage

Proper handling and storage procedures are critical to minimize the risk of exposure to
chloroiodoacetic acid.

Personal Protective Equipment (PPE)

A comprehensive assessment of the risks should be conducted before handling
chloroiodoacetic acid to determine the appropriate PPE. The following is a general guideline:

o Eye/Face Protection: Chemical safety goggles and a face shield are required.[8][14]
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o Skin Protection: Acid-resistant gloves (e.g., polyethylene) and protective clothing are
necessary to prevent skin contact.[5][14] A lab coat, closed-toe shoes, and long pants are
mandatory.

» Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within
a chemical fume hood.[1][14] If there is a risk of inhaling dust or aerosols, a NIOSH/MSHA-
approved respirator should be used.[1][8]

Storage

« Store in a cool, dry, well-ventilated area away from incompatible materials.[1][15]
o Keep containers tightly closed.[1][15]
o Store in a designated corrosives area.[1]

e Incompatible Materials: Strong oxidizing agents, strong bases, strong reducing agents,
amines, and alcohols.[1][8][16]

Emergency Procedures
First Aid Measures

Immediate medical attention is crucial in case of any exposure.

Table 4: First Aid Measures
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Exposure Route First Aid Procedure Reference

Remove the individual to fresh
) air. If not breathing, give
Inhalation . o [4][5]
artificial respiration. Seek

immediate medical attention.

Immediately flush skin with
plenty of water for at least 15
) minutes while removing
Skin Contact _ _ [4][16]
contaminated clothing and
shoes. Seek immediate

medical attention.

Immediately flush eyes with
plenty of water for at least 15
minutes, lifting lower and
Eye Contact ) ] [4115]
upper eyelids occasionally.
Seek immediate medical

attention.

Do NOT induce vomiting. If the
) person is conscious, rinse their
Ingestion _ [4][5]
mouth with water. Seek

immediate medical attention.

Spill and Leak Procedures

e Minor Spills: Evacuate the area. Wear appropriate PPE.[7] Absorb the spill with an inert, non-
combustible material (e.g., vermiculite, sand).[17] Place the absorbed material into a suitable
container for disposal.[4]

e Major Spills: Evacuate the area immediately and call for emergency response.[7] Prevent the
spill from entering drains or waterways.[4]

Waste Disposal

Dispose of chloroiodoacetic acid and any contaminated materials in accordance with all
applicable federal, state, and local regulations.[5] Waste should be handled as hazardous
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waste.[1]

Experimental Protocols

Detailed experimental protocols for the toxicity testing of chloroiodoacetic acid are not readily
available in the public domain. However, standardized methods are used for assessing the
toxicity of chemicals, including haloacetic acids.

In Vitro Cytotoxicity Assay (General Protocol)

This is a generalized protocol and would need to be optimized for specific cell lines and
endpoints.

e Cell Culture: Culture a suitable cell line (e.g., Chinese Hamster Ovary cells) in an appropriate
medium and conditions.

o Compound Preparation: Prepare a stock solution of chloroiodoacetic acid in a suitable
solvent and make serial dilutions to the desired test concentrations.

e Cell Treatment: Seed the cells in multi-well plates and allow them to attach. Replace the
medium with a medium containing the various concentrations of chloroiodoacetic acid.
Include appropriate positive and negative controls.

 Incubation: Incubate the cells for a specified period (e.g., 24, 48, or 72 hours).

 Viability Assessment: Determine cell viability using a suitable assay, such as the MTT, XTT,
or neutral red uptake assay.

o Data Analysis: Calculate the concentration that causes 50% inhibition of cell viability (LCso)
by plotting the percentage of viable cells against the log of the compound concentration.

Ames Test for Mutagenicity (General Protocol)

The Ames test is a widely used method for assessing the mutagenic potential of a chemical.

o Bacterial Strains: Use several strains of Salmonella typhimurium that are auxotrophic for
histidine (i.e., they cannot synthesize it).
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e Metabolic Activation: Conduct the test with and without a mammalian metabolic activation
system (S9 fraction from rat liver) to detect mutagens that require metabolic activation.

o Exposure: Mix the bacterial tester strain, the test chemical at various concentrations, and the
S9 mix (if used) in molten top agar.

e Plating: Pour the mixture onto a minimal glucose agar plate.
e Incubation: Incubate the plates for 48-72 hours at 37°C.

e Scoring: Count the number of revertant colonies (colonies that have regained the ability to
synthesize histidine). A significant increase in the number of revertant colonies compared to
the negative control indicates mutagenic potential.

Visualizations
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Assess the Situation
(Size, Location, Hazard)
Is it a minor spill?
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Caption: Workflow for responding to a chemical spill.
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Exposure to Chloroiodoacetic Acid

What was the route of exposure?

Inhalation Eyes Ingestion

\i \i

Inhalation Skin Contact Eye Contact Ingestion

v Y v Y

Move to fresh air. RETEE gontamlnated clothlng. Flush eyes with water for 15 min. 2 NOT jdicehoning
. " . . Flush with water for 15 min. - . . B Rinse mouth.
Seek immediate medical attention. . . " ; Seek immediate medical attention. q ; " q
Seek immediate medical attention. Seek immediate medical attention.

Click to download full resolution via product page

Caption: Decision tree for first aid response to exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 11/12 Tech Support


https://pim-resources.coleparmer.com/sds/04690.pdf
https://pubmed.ncbi.nlm.nih.gov/9379909/
https://pubmed.ncbi.nlm.nih.gov/9379909/
https://datasheets.scbt.com/sc-211072.pdf
https://www.ncbi.nlm.nih.gov/books/NBK590834/
https://www.ncbi.nlm.nih.gov/books/NBK590834/
https://www.epa.gov/sites/default/files/2016-09/documents/chloroacetic-acid.pdf
https://hhpprtv.ornl.gov/issue_papers/ChloroaceticAcid.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0373.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-CHLOROACETIC-ACID-CASNO-79-11-02730-EN.aspx
https://www.ashland.com/file_source/Ashland/Documents/Sustainability/rc%20chloroacetic%20acid.pdf
https://downloads.regulations.gov/EPA-HQ-OW-2014-0408-0010/content.pdf
https://www.benchchem.com/product/b141544#chloroiodoacetic-acid-safety-handling-and-toxicity-information
https://www.benchchem.com/product/b141544#chloroiodoacetic-acid-safety-handling-and-toxicity-information
https://www.benchchem.com/product/b141544#chloroiodoacetic-acid-safety-handling-and-toxicity-information
https://www.benchchem.com/product/b141544#chloroiodoacetic-acid-safety-handling-and-toxicity-information
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b141544?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b141544?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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